Sodium;2-hydroxy-4-isothiocyanatobenzoate

• IUPAC Name: sodium;2-hydroxy-4-isothiocyanatobenzoate
• InChI: InChI=1S/C8H5NO3S.Na/c10-7-3-5(9-4-13)1-2-6(7)8(11)12;/h1-3,10H,(H,11,12);/q;+1/p-1
• InChI Key: OJRNLTWLRAVMNZ-UHFFFAOYSA-M
• Canonical SMILES: C1=CC(=C(C=C1N=C=S)O)C(=O)[O-].[Na+]
• Molecular Formula: C8H4NNaO3S
• Molecular Weight: 217.18 g/mol

Description

Sodium;2-hydroxy-4-isothiocyanatobenzoate is a chemical compound that has garnered interest in various fields of scientific research

Chemical Reactions Analysis

Sodium;2-hydroxy-4-isothiocyanatobenzoate undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and nucleophiles. The major products formed from these reactions depend on the specific reaction conditions and the nature of the reagents used.

Scientific Research Applications

Sodium;2-hydroxy-4-isothiocyanatobenzoate has a wide range of scientific research applications In chemistry, it is used as a reagent in various chemical reactions and as a building block for the synthesis of more complex molecules In biology, it may be used in studies related to cellular processes and molecular interactionsIn industry, it can be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of Sodium;2-hydroxy-4-isothiocyanatobenzoate involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. The exact molecular targets and pathways involved may vary depending on the specific application and context of use.

Comparison with Similar Compounds

Sodium;2-hydroxy-4-isothiocyanatobenzoate can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with similar chemical structures or functional groups. The comparison can help identify the distinct properties and potential advantages of this compound over other compounds.

Conclusion

This compound is a versatile compound with significant potential in various fields of scientific research. Its unique chemical structure and properties make it a valuable tool for researchers in chemistry, biology, medicine, and industry.